Cas no 2228380-26-3 (1-(4-bromo-2,6-difluorophenyl)-2,2-difluorocyclopropan-1-amine)

• Product Name: 1-(4-bromo-2,6-difluorophenyl)-2,2-difluorocyclopropan-1-amine
• CAS No: 2228380-26-3
• MF: C₉H₆BrF₄N
• MW: 284.048255443573
• CID: 6197562
• PubChem ID: 165795564
• Update Time: 2025-11-05

1-(4-bromo-2,6-difluorophenyl)-2,2-difluorocyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(4-bromo-2,6-difluorophenyl)-2,2-difluorocyclopropan-1-amine
• EN300-1943321
• 2228380-26-3

• Inchi： 1S/C9H6BrF4N/c10-4-1-5(11)7(6(12)2-4)8(15)3-9(8,13)14/h1-2H,3,15H2
• InChI Key： GHQRLVXHUJNDHO-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C(C=1)F)C1(CC1(F)F)N)F

Computed Properties

• Exact Mass: 282.96197g/mol
• Monoisotopic Mass: 282.96197g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 26Ų

Additional information on 1-(4-bromo-2,6-difluorophenyl)-2,2-difluorocyclopropan-1-amine

Comprehensive Overview of 1-(4-bromo-2,6-difluorophenyl)-2,2-difluorocyclopropan-1-amine (CAS No. 2228380-26-3)

1-(4-bromo-2,6-difluorophenyl)-2,2-difluorocyclopropan-1-amine (CAS No. 2228380-26-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique difluorocyclopropane structure, is increasingly being explored for its potential applications in drug discovery and material science. Its molecular formula, C₉H₆BrF₄N, highlights the presence of bromine and fluorine atoms, which contribute to its distinct chemical properties.

The compound's structure features a 4-bromo-2,6-difluorophenyl group attached to a 2,2-difluorocyclopropan-1-amine moiety. This combination of functional groups makes it a valuable intermediate in the synthesis of more complex molecules. Researchers are particularly interested in its potential as a building block for fluorinated pharmaceuticals, given the growing demand for fluorine-containing drugs in the treatment of various diseases.

One of the key reasons for the rising interest in 1-(4-bromo-2,6-difluorophenyl)-2,2-difluorocyclopropan-1-amine is its role in the development of next-generation agrochemicals. Fluorinated compounds are known for their enhanced stability and bioavailability, making them ideal candidates for crop protection products. The compound's ability to act as a precursor in the synthesis of herbicides and pesticides aligns with the global push for sustainable agriculture.

In the pharmaceutical sector, CAS No. 2228380-26-3 is being investigated for its potential in central nervous system (CNS) drug development. The difluorocyclopropane ring is a key structural motif in several CNS-active compounds, and researchers are exploring its utility in designing novel therapeutics for neurological disorders. This aligns with the increasing focus on mental health and neurodegenerative diseases in modern healthcare.

The synthesis of 1-(4-bromo-2,6-difluorophenyl)-2,2-difluorocyclopropan-1-amine involves multi-step organic reactions, often starting from commercially available 2,6-difluorobromobenzene. The process typically includes cyclopropanation and amination steps, with careful control of reaction conditions to ensure high yield and purity. Advanced techniques such as HPLC and NMR spectroscopy are employed to characterize the final product.

From a market perspective, the demand for fluorinated organic compounds like this one is on the rise. The global market for fluorochemicals is projected to grow significantly, driven by their applications in pharmaceuticals, agrochemicals, and materials science. Companies specializing in fine chemicals are increasingly adding such compounds to their portfolios to meet the needs of research and industrial clients.

Safety and handling of 1-(4-bromo-2,6-difluorophenyl)-2,2-difluorocyclopropan-1-amine require standard laboratory precautions. While not classified as hazardous under normal conditions, proper personal protective equipment (PPE) including gloves and safety glasses should be worn when handling the compound. Storage recommendations typically include keeping the material in a cool, dry place away from direct sunlight.

Recent publications have highlighted the compound's potential in material science applications, particularly in the development of advanced polymers with unique thermal and chemical resistance properties. The incorporation of fluorinated cyclopropane structures into polymer backbones can significantly enhance material performance, making this compound valuable for specialty material development.

For researchers working with CAS No. 2228380-26-3, it's important to note that the compound's physicochemical properties (including melting point, solubility, and stability) are crucial for its various applications. Detailed characterization data is typically provided by suppliers, and researchers are advised to consult these specifications when designing experiments or synthetic routes.

The future outlook for 1-(4-bromo-2,6-difluorophenyl)-2,2-difluorocyclopropan-1-amine appears promising, with ongoing research exploring its utility in diverse fields. As synthetic methodologies continue to advance and the demand for fluorinated compounds grows across industries, this specialized chemical is likely to see increased utilization in both academic and industrial settings.